Cas no 1435781-74-0 (WKYMVM-NH2 TFA)

• Product Name: WKYMVM-NH2 TFA
• CAS No: 1435781-74-0
• MF: C₄₃H₆₂F₃N₉O₉S₂
• MW: 970.132498264313
• CID: 4745518
• PubChem ID: 71312038
• Update Time: 2025-05-21

WKYMVM-NH2 TFA Chemical and Physical Properties

Names and Identifiers

• WKYMVM-NH2 TFA
• (2S)-6-amino-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-methylsulfanyl-1-oxobutan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]hexanamide;2,2,2-trifluoroacetic acid
• CS-0129658
• HY-P1121A
• G14041
• DA-59143
• MS-31823
• WKYMVM-NH2 (TFA)
• 1435781-74-0
• WKYMVM trifluoroacetate salt, >=98% (HPLC)

• Inchi： 1S/C41H61N9O7S2.C2HF3O2/c1-24(2)35(41(57)46-31(36(44)52)16-19-58-3)50-39(55)33(17-20-59-4)48-40(56)34(21-25-12-14-27(51)15-13-25)49-38(54)32(11-7-8-18-42)47-37(53)29(43)22-26-23-45-30-10-6-5-9-28(26)30;3-2(4,5)1(6)7/h5-6,9-10,12-15,23-24,29,31-35,45,51H,7-8,11,16-22,42-43H2,1-4H3,(H2,44,52)(H,46,57)(H,47,53)(H,48,56)(H,49,54)(H,50,55);(H,6,7)/t29-,31-,32-,33-,34-,35-;/m0./s1
• InChI Key： MYVYQWVNXDVTBW-CZPFDPCBSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(N)=O)CCSC)=O)C(C)C)=O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CCCCN)NC([C@H](CC1=CNC2C=CC=CC1=2)N)=O)=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 969.40640142g/mol
• Monoisotopic Mass: 969.40640142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 66
• Rotatable Bond Count: 26
• Complexity: 1440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 365Ų

Additional information on WKYMVM-NH2 TFA

WKYMVM-NH2 TFA: A Comprehensive Overview

The compound WKYMVM-NH2 TFA, also known by its CAS number 1435781-74-0, is a fascinating molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a trifluoroacetic acid (TFA) salt of WKYMVM-NH2, which belongs to a class of compounds with potential applications in drug development. Recent studies have highlighted its unique properties, making it a subject of interest for researchers worldwide.

WKYMVM-NH2 TFA is characterized by its complex structure, which includes a peptide backbone and a trifluoroacetic acid group. The molecule's structure plays a crucial role in its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Researchers have found that the TFA salt form enhances the compound's solubility and stability, making it more suitable for pharmaceutical applications.

One of the most promising aspects of WKYMVM-NH2 TFA is its potential as a therapeutic agent. Recent studies have demonstrated its ability to modulate specific biological pathways, which could be beneficial in treating various diseases. For instance, preclinical trials have shown that the compound exhibits potent activity against certain types of cancer cells. This finding has sparked interest in exploring its use as an anticancer agent.

The synthesis of WKYMVM-NH2 TFA involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical use. The use of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), has been instrumental in confirming the compound's structure and purity.

In terms of pharmacokinetics, WKYMVM-NH2 TFA has shown favorable properties in animal models. Studies have indicated that the compound has good bioavailability and a long half-life, which are desirable traits for drugs intended for chronic conditions. Additionally, preliminary toxicity studies suggest that the compound has a favorable safety profile, with minimal adverse effects observed at therapeutic doses.

Recent advancements in computational chemistry have further enhanced our understanding of WKYMVM-NH2 TFA's behavior at the molecular level. Molecular docking studies have revealed potential binding sites on target proteins, providing insights into its mechanism of action. These findings have paved the way for further research into its therapeutic potential.

Despite its promising attributes, there are still challenges associated with WKYMVM-NH2 TFA's development as a drug. One major hurdle is scaling up production to meet clinical trial requirements. Researchers are currently exploring cost-effective methods to synthesize the compound on a larger scale without compromising quality.

In conclusion, WKYMVM-NH2 TFA (CAS No. 1435781-74-0) is a compelling molecule with significant potential in the field of drug discovery. Its unique chemical properties, coupled with recent research findings, make it a valuable candidate for further investigation. As research continues to unfold, this compound could play a pivotal role in advancing medical treatments and improving patient outcomes.